Cas no 1368944-94-8 (2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine
• CAS No: 1368944-94-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6295590
• PubChem ID: 82283547
• Update Time: 2025-10-30

2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine
• 1368944-94-8
• [2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl](methyl)amine
• EN300-1825868

• Inchi： 1S/C13H21NO/c1-9-7-11(13(3,4)14-5)12(15-6)8-10(9)2/h7-8,14H,1-6H3
• InChI Key： XFXKHCGYRVYVLC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1C(C)(C)NC

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine

2-(2-Methoxy-4,5-Dimethylphenyl)Propan-2-Yl(Methyl)Amine: A Comprehensive Overview

CAS No. 1368944-94-8, commonly referred to as 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug design and development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine consists of a methoxy-substituted aromatic ring fused with a tertiary amine group. This configuration imparts the molecule with both hydrophobic and hydrophilic characteristics, which are crucial for its interaction with biological systems. The presence of the methoxy group at the 2-position of the phenyl ring contributes to increased lipophilicity, while the tertiary amine group enhances its ability to form hydrogen bonds, a property that is essential for bioavailability and target binding.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemical properties. Studies have demonstrated that the stereochemistry of the molecule plays a critical role in determining its pharmacokinetic profile and biological activity. For instance, enantiomerically pure forms of 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine have shown enhanced selectivity towards specific receptors, making them valuable tools in drug discovery.

In terms of applications, this compound has been explored as a potential lead molecule in the development of novel therapeutics targeting neurodegenerative diseases. Preclinical studies have indicated that it exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and apoptosis. Furthermore, its ability to cross the blood-brain barrier suggests that it could be effective in treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of CAS No. 1368944-94-8 involves a multi-step process that combines principles from both organic synthesis and catalysis. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically enriched forms of this compound, which are essential for pharmacological studies. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthetic routes.

In conclusion, 2-(2-methoxy-4,5-dimethylphenyl)propan-2-yl(methyl)amine, or CAS No. 1368944-94-8, represents a significant advancement in chemical research with promising therapeutic applications. Its unique structure, coupled with recent breakthroughs in synthesis and characterization techniques, positions it as a key player in the development of next-generation drugs. Continued research into its biological effects and pharmacokinetics will undoubtedly shed further light on its potential as a therapeutic agent.